Cas no 2171442-79-6 ((3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid)
(3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid
- EN300-1576100
- 2171442-79-6
- (3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid
-
- Inchi: 1S/C26H30N2O5/c1-16(13-25(30)31)27-24(29)14-17-7-6-12-23(17)28-26(32)33-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22-23H,6-7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-,17?,23?/m0/s1
- InChI Key: JCDYXVZDLHIARD-RJNZEALMSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(N[C@@H](C)CC(=O)O)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
(3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576100-0.05g |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1576100-0.1g |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1576100-0.25g |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1576100-0.5g |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1576100-1.0g |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1576100-2.5g |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1576100-5.0g |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1576100-10.0g |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1576100-50mg |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576100-100mg |
(3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid |
2171442-79-6 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid
Comprehensive Analysis of (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2171442-79-6)
The compound (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2171442-79-6) is a specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in this compound due to its role in developing targeted drug delivery systems and biomolecular probes.
In recent years, the demand for Fmoc-protected amino acids like (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid has surged, driven by advancements in peptide therapeutics and precision medicine. This compound's cyclopentylacetamido moiety enhances its stability, making it suitable for long-acting formulations. A growing trend in Google Scholar and PubMed searches reflects its relevance in studies related to enzyme inhibitors and receptor modulators.
From a synthetic chemistry perspective, the CAS No. 2171442-79-6 compound exemplifies the convergence of organic synthesis and biotechnology. Its chiral center at the (3S)-position ensures high enantiopurity, critical for drug efficacy and safety profiles. Laboratories focusing on peptide mimetics often prioritize this compound for its compatibility with automated synthesizers and green chemistry protocols.
The Fmoc group in (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid is a cornerstone of modern peptide chemistry. Its UV-cleavable property aligns with the rising interest in light-activated drug release systems, a hot topic in nanomedicine forums. Additionally, its carboxylic acid terminus allows facile conjugation to nanoparticles or polymeric carriers, addressing queries about biocompatible materials in AI-driven drug discovery platforms.
Quality control of CAS No. 2171442-79-6 involves rigorous HPLC and mass spectrometry analyses, ensuring compliance with ICH guidelines. As regulatory agencies emphasize impurity profiling, this compound’s high-purity variants are sought after for preclinical trials. Industry discussions on LinkedIn and ResearchGate highlight its potential in orphan drug development, particularly for rare genetic disorders.
In summary, (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid represents a nexus of innovation in bioorganic chemistry. Its multifaceted applications—from peptide vaccines to diagnostic reagents—underscore its importance in answering today’s biomedical challenges. For researchers exploring structure-activity relationships (SAR) or click chemistry, this compound offers a versatile scaffold to push the boundaries of life sciences.
2171442-79-6 ((3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)